Cas no 913687-25-9 (7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo3,4-bquinolin-3-amine)

• Product Name: 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo3,4-bquinolin-3-amine
• CAS No: 913687-25-9
• MF: C₁₇H₁₃N₅O₂
• MW: 319.317422628403
• CID: 6354209
• PubChem ID: 6619613
• Update Time: 2025-06-09

7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo3,4-bquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo3,4-bquinolin-3-amine
• 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine
• HMS1388A08
• SR-01000131694-1
• SR-01000131694
• 913687-25-9
• AKOS001822340
• IDI1_005411
• ChemDiv2_006696
• EN300-27185250

• Inchi： 1S/C17H13N5O2/c1-24-12-5-4-10-7-13-15(18)21-22(16(13)20-14(10)8-12)17(23)11-3-2-6-19-9-11/h2-9H,1H3,(H2,18,21)
• InChI Key： DRBRRUVFEDVPBI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C3C(N)=NN(C(C4C=NC=CC=4)=O)C3=NC=2C=1

Computed Properties

• Exact Mass: 319.10692467g/mol
• Monoisotopic Mass: 319.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo3,4-bquinolin-3-amine

Introduction to 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine (CAS No. 913687-25-9)

7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine (CAS No. 913687-25-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of this molecule make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine consists of a pyrazoloquinoline core with a methoxy substituent at the 7-position and a pyridine-3-carbonyl group attached to the 1-position. These functional groups contribute to the compound's pharmacological profile and its potential therapeutic applications. The methoxy group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The pyridine-3-carbonyl group, on the other hand, is known to confer specific binding properties and can influence the compound's interaction with biological targets.

Recent studies have highlighted the potential of 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent anti-proliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. For instance, it has been reported that 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine can inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anti-cancer properties, 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The anti-inflammatory effects are attributed to its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

To further explore the therapeutic potential of 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's effectiveness in treating specific conditions.

In conclusion, 7-methoxy-1-(pyridine-3-carbonyl)-1H-pyrazolo[3,4-b]quinolin-3-amine (CAS No. 913687-25-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new aspects of its pharmacological profile, it is likely that this compound will play an increasingly important role in the treatment of various diseases.